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Compound of Interest
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CAS No.: 120258-30-2
Cat. No.: B046176
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Executive Summary

5-Fluoro-4-methoxypyrimidine (CAS: 120258-30-2) is a key pharmacophore building block.
Its reactivity profile is defined by the electron-deficient pyrimidine ring, further activated by the
electronegative fluorine atom at the C5 position. This electronic environment makes the C4-
methoxy group susceptible to nucleophilic attack (hydrolysis) under improper storage
conditions. Consequently, handling protocols must prioritize moisture exclusion and
temperature control to prevent degradation into 5-fluorouracil derivatives or ring-opening
byproducts.

Physicochemical & Safety Profile
Identity & Properties
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Parameter Data
Chemical Name 5-Fluoro-4-methoxypyrimidine
CAS Number 120258-30-2
Molecular Formula CsHsFN20
Molecular Weight 128.10 g/mol
Physical State Solid (typically off-white to pale yellow powder)
N Soluble in DMSO, Methanol, DCM; Sparingly
Solubility ]
soluble in water
] ] Refer to specific batch CoA (typically >50°C
Melting Point

range)

Hazard Identification (GHS Framework)

While specific toxicity data for this exact isomer is limited, structural analogs (fluorinated
pyrimidines) dictate a conservative safety approach.

 Signal Word:WARNING

e Hazard Statements:

o

H302: Harmful if swallowed.[1][2][3]

o

H315: Causes skin irritation.[2][3]

[¢]

H319: Causes serious eye irritation.[2][3][4][5]

[¢]

H335: May cause respiratory irritation.[3]

e Combustion Hazard: Thermal decomposition releases toxic fumes, including Hydrogen
Fluoride (HF), Nitrogen Oxides (NOx), and Carbon Monoxide (CO).

Storage Architecture: The "Chain of Custody™
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Proper storage is not passive; it is an active preservation of chemical integrity. The C4-methoxy
group is a "masked" carbonyl; moisture ingress can catalyze hydrolysis to the
thermodynamically stable amide (uracil-like structure).

Storage Conditions
o Temperature:2°C to 8°C (Refrigerated). Cold storage slows the kinetics of potential

hydrolysis and autoxidation.

o Atmosphere:lnert Gas (Argon or Nitrogen). The container headspace must be purged before

resealing.

o Container: Amber glass vials with Teflon-lined caps. Amber glass prevents photodegradation;
Teflon prevents leaching of plasticizers by the organic methoxy moiety.

Decision Logic: Receipt to Storage

The following workflow ensures that incoming inventory is validated before entering the long-
term storage ecosystem.
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Figure 1: Incoming Quality Control (IQC) and Storage Workflow.

Operational Handling Guidelines
Engineering Controls

e Primary Barrier: All weighing and transfer operations must occur inside a certified chemical
fume hood.

« Static Control: Fluorinated powders can be static-prone. Use an anti-static gun or ionizer bar
during weighing to prevent dispersal.
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Personal Protective Equipment (PPE)

e Respiratory: N95 (minimum) or P100 respirator if handling outside a hood (not
recommended).

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended for
solution-phase handling to prevent permeation by the solvent (e.g., DMSO).

e Ocular: Chemical splash goggles.

Solubilization Protocol

When preparing stock solutions for biological assays or synthesis:

o Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for high-concentration
stocks (>10 mM).

» Dissolution: Add solvent slowly to the powder. Vortex gently.

o Stability: Stock solutions in DMSO are generally stable for 3 months at -20°C. Avoid repeated
freeze-thaw cycles, which can introduce moisture condensation.

Emergency Response & Disposal
Spill Management

In the event of a powder spill:
o Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Don full PPE including respiratory protection.

» Contain: Cover the spill with a damp absorbent pad (to prevent dust generation) or use a
HEPA-filtered vacuum.

o Clean: Wipe the surface with a mild soap solution, followed by water. Do not use bleach
immediately, as it may react with other contaminants in a mixed spill scenario.

Fire Fighting (Thermal Decomposition)
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Critical Warning: Combustion of 5-Fluoro-4-methoxypyrimidine releases Hydrogen Fluoride
(HF) gas.

» Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.

» Firefighter PPE: Full bunker gear with SCBA is mandatory. Skin contact with soot/ash from
the fire must be treated as potential HF exposure (calcium gluconate gel should be on hand
for emergency responders).

Disposal

o Stream: High-temperature incineration equipped with an afterburner and scrubber (to
neutralize HF emissions).

o Compliance: Never dispose of down the drain. Classify as "Organic Halogenated Waste."

Synthesis Context: Nucleophilic Substitution Risks

Researchers using this compound for synthesis (e.g., S_NAr reactions) must be aware of the
"Methoxy Activation."

Nucleophile (Nu-)
(e.g., Amines, Thiols)

Meisenheimer Complex 4-Substituted-5-fluoropyrimidine

5-Fluoro-4-methoxypyrimidine + H20 / Acid

Hydrolysis Product
(If wet solvent used)

Click to download full resolution via product page

Figure 2: Reactivity profile highlighting the competition between desired substitution and
moisture-induced hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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